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Compound of Interest

Compound Name: Diphenyl carbonate

Cat. No.: B091730

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides direct, procedural guidance for the use of
Diphenyl carbonate, covering essential personal protective equipment (PPE), operational
plans, and disposal protocols.

Hazard Identification and Key Data

Diphenyl carbonate is a combustible, white crystalline powder that poses several hazards. It
is harmful if swallowed, inhaled, or comes into contact with the skin.[1] The dust can form
explosive mixtures in the air, and the compound is very toxic to aquatic life with long-lasting
effects.[1][2]

For quick reference, the following table summarizes key quantitative safety data for Diphenyl
carbonate.
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Metric Value Reference
Oral LD50 (Rat) 1500 mg/kg [1]

Dermal LD50 (Rabbit) 2000 mg/kg [1]

Flash Point 168 °C / 334.4 °F [31[4]
Autoignition Temperature 620 °C /1148 °F [3114]
Melting Point 79-82 °C [5]

Boiling Point 301-302 °C [5]

Operational Plan: From Preparation to Disposal

Following a systematic operational plan is crucial for minimizing risks. The workflow below
outlines the necessary steps for safely managing Diphenyl carbonate in a laboratory setting.
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Workflow for Handling Diphenyl Carbonate

1. Preparation
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4. Storage & Disposal

Store in Sealed Container Collect Waste in Labeled,
in a Cool, Dry Place Approved Containers

'

Dispose as Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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